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Compound of Interest

Compound Name: AD186

Cat. No.: B11928748

Presumed Identification: AD186 is likely a specific identifier for Azodicarbonamide (CAS No.
123-77-3), also known as Azodicarbonamide (ADCA). This document provides essential safety,
handling, and disposal procedures for laboratory personnel based on this identification.

Azodicarbonamide is a yellow to orange-red, odorless, crystalline powder.[1] It is recognized as
a flammable solid and a respiratory sensitizer, with a risk of explosion when heated under
confinement.[2][3] Primary industrial applications include its use as a blowing agent in the
plastics and rubber industries and as a dough conditioner in bread-making in some countries.
[4][5] In a laboratory setting, it is crucial to handle this chemical with strict adherence to safety
protocols to mitigate risks.

Safety and Hazard Information

Proper personal protective equipment (PPE) is paramount when handling Azodicarbonamide.
This includes safety glasses with side shields or goggles, chemical-resistant gloves, and a lab
coat.[6] In cases of inadequate ventilation or when dust formation is likely, respiratory
protection should be worn.[2][3]

Key Hazard Data
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Hazard Type

GHS Classification

Description

Source

Physical Hazard

Flammable Solid

Flammable solid that
may form combustible
dust concentrations in
air. Risk of explosion if
heated under

confinement.

[1](2][3]

Health Hazard

Respiratory
Sensitization,

Category 1

May cause allergy or
asthma symptoms or
breathing difficulties if

inhaled.

[2](3]

Health Hazard

Skin and Eye Irritation

Some sources
indicate it may cause

skin and eye irritation.

[7]

Environmental Hazard

Acute Aquatic Hazard,

Category 3

Harmful to aquatic life.

First Aid Procedures
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Exposure Route

First Aid Measures

Source

Inhalation

Remove person to fresh air
and keep comfortable for
breathing. If experiencing
respiratory symptoms, call a

poison center or doctor.

[2](3]

Skin Contact

Wash off immediately with
plenty of soap and water. If
skin irritation persists, seek

medical attention.

[2](3]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing. If
eye irritation persists, get

medical attention.

[3]7]

Ingestion

Clean mouth with water and
drink plenty of water
afterwards. Get medical
attention if you feel unwell. Do

NOT induce vomiting.

[2]7]

Proper Disposal Procedures

The disposal of Azodicarbonamide must be conducted in accordance with all applicable

federal, state, and local regulations.[8][9] It should be treated as hazardous waste and

disposed of at an approved waste disposal plant.[2]

Disposal Workflow
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Waste Collection

Collect waste Azodicarbonamide
in a designated, labeled,
and sealed container.

l

Do not mix with other waste streams.
Keep in original container if possible.

Storage
Store the waste container in a cool, dry,

well-ventilated area designated for
hazardous waste.

'

/Keep away from heat, sparks, open flames,\
and incompatible materials (e.g., strong
\_ oxidizing agents, acids, bases). Y,

Disgosal

Contact your institution's
Environmental Health and Safety (EHS)
office to arrange for pickup.

l

Waste will be transported by a licensed
hazardous waste hauler to an approved
waste disposal facility.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Azodicarbonamide waste.

Experimental Protocols and Handling

While detailed experimental protocols for "AD186" are not available, procedures for handling
Azodicarbonamide in a laboratory setting for analysis and toxicological studies have been
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documented.

Laboratory Handling Workflow

Work in a well-ventilated area,
preferably a chemical fume hood.
Wear appropriate PPE.

'

Dispense and weigh the solid material
carefully to minimize dust generation.

'

Azodicarbonamide is soluble in DMSO.
Use appropriate solvents as per the
experimental protocol.

'

Conduct the experiment, keeping in mind
the material's incompatibility with strong
oxidizing agents, acids, and bases.

'

Thoroughly clean all equipment and
the work area after use. Wash hands
immediately after handling.

Click to download full resolution via product page

Caption: General workflow for handling Azodicarbonamide in a laboratory.

Example Experimental Use: Analysis in Flour

A published method for the determination of Azodicarbonamide in flour involves the following

key steps[10]:

o Standard Preparation: A stock solution of Azodicarbonamide is prepared in a mixture of
dimethylformamide (DMF) and dimethyl sulfoxide (DMSO).
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o Sample Extraction: A known weight of the flour sample is mixed with the DMF/DMSO solvent
mixture to extract the Azodicarbonamide.

» Centrifugation and Filtration: The mixture is centrifuged to separate the solid and liquid
phases, and the supernatant is filtered.

e Analysis: The concentration of Azodicarbonamide in the extract is determined using High-
Performance Liquid Chromatography (HPLC) with UV detection.

Toxicological Information and Mechanism of Action

The primary health concern associated with Azodicarbonamide is occupational asthma, as it is
a known respiratory sensitizer.[11][12] In animal studies, repeated oral exposure to high doses
has been linked to kidney and liver effects.[13]

When used in baking, Azodicarbonamide breaks down into other compounds, including biurea
and semicarbazide.[5] Semicarbazide has been shown to be carcinogenic in female mice at
high doses, though these levels far exceed those resulting from human consumption of treated
bread.[5][14]

Simplified Toxicological Pathway
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Caption: Simplified overview of Azodicarbonamide's toxicological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal and Safe Handling of
Azodicarbonamide (AD186)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11928748#ad186-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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